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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel-59 (°°Ni) is a long-lived radionuclide of significant interest in various scientific and
technical fields, including nuclear waste management, geochemistry, and potentially as a tracer
in biomedical research. This guide provides an in-depth overview of the core physical and
chemical properties of >°Ni, methodologies for its characterization, and its relevance in
biological systems and drug development.

Physical Properties of Nickel-59

Nickel-59 is a synthetic radioisotope of nickel. Its key physical characteristics are summarized
in the table below.
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Property Value References
Atomic Number (2) 28 [1]
Mass Number (A) 59 [1]
Neutron Number (N) 31 [1]
Isotopic Mass 58.93434544(38) u [1]
Half-Life (T%2) 7.6(5) x 10* years [1]

Other reported values: 75,000

[21[3]
years, 80,000 years

Electron Capture (EC) to
Decay Mode [4]
Cobalt-59 (*°Co)

Decay Energy (Q) 1.07276 (19) MeV [4]
Specific Activity 3.00 x 10° Bg/g (0.0811 Ci/g) [1]
Nuclear Spin and Parity 3/2- [1]

Radioactive Decay of Nickel-59

Nickel-59 decays exclusively by electron capture to the stable isotope Cobalt-59 (°°Co). In this
process, an inner atomic electron is captured by a proton in the nucleus, forming a neutron and
emitting a neutrino. The decay process results in the emission of characteristic X-rays and
Auger electrons from the daughter atom, Cobalt-59, as the electron shell reorganizes. A very
small fraction of decays can also occur via positron emission (3+).[1]

Decay Scheme

The decay of Nickel-59 proceeds directly to the ground state of Cobalt-59.

Electron Capture (100%)
Nickel-59 (Z=28, N=31) Decay Energy = 1.073 MeV > Cobalt-59 (Z=27, N=32)
Half-life = 7.6 x 104 years (Stable)
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Decay scheme of Nickel-59.

Chemical Properties of Nickel-59

The chemical behavior of Nickel-59 is identical to that of stable nickel isotopes. Nickel is a
transition metal that typically exists in the +2 oxidation state in aqueous solutions. It can form a
variety of coordination complexes with various ligands.

Property Description

Oxidation States Predominantly +2; also 0, +1, +3, and +4

In aqueous solution, Ni2* exists as the green

Aqueous Chemistr
. Y hexaaquanickel(ll) ion, [Ni(H20)s]?*.

Forms stable complexes with a wide range of
ligands, including ammonia, cyanide, and
organic chelating agents like
) ethylenediaminetetraacetic acid (EDTA) and

Complex Formation _ _ _ _
dimethylglyoxime (DMG). The reaction with
DMG is highly specific and is often used for the
gravimetric and spectrophotometric

determination of nickel.[5]

The Niz*/Ni redox potential is -0.25 V, indicating

Redox Chemistry
it is a moderately reactive metal.

Experimental Protocols
Determination of Nickel-59 Activity

1. Liquid Scintillation Counting (LSC)

Liquid scintillation counting is a common technique for quantifying the low-energy electrons and
X-rays emitted during the decay of Nickel-59.

e Sample Preparation:

o A known quantity of the sample containing Nickel-59 is dissolved, often through acid
digestion.
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o Nickel is chemically separated from interfering radionuclides. A common method involves
precipitation with dimethylglyoxime (DMG) after masking other metals with citrate or
tartrate.[6] Iron hydroxides can be used as a scavenger to remove many interfering
impurities.[6]

o The purified nickel precipitate (e.g., nickel dimethylglyoximate) is dissolved in a small
amount of acid.

o The acidic solution containing the purified Nickel-59 is mixed with a liquid scintillation
cocktail in a vial.

e Measurement:
o The vial is placed in a liquid scintillation counter.

o The instrument detects the photons produced by the interaction of the emitted radiation
with the scintillator.

o The activity of Nickel-59 is determined by comparing the sample's count rate to that of a
known Nickel-59 standard.

2. Accelerator Mass Spectrometry (AMS)

AMS is an ultra-sensitive technique for measuring long-lived radionuclides like Nickel-59,
particularly at very low concentrations.

e Sample Preparation:
o The sample is processed to extract and purify nickel, similar to the preparation for LSC.

o The purified nickel is converted into a solid target material suitable for the ion source of the
accelerator.

e Measurement:
o The nickel target is sputtered to produce a beam of negative ions.

o These ions are accelerated to high energies in a tandem accelerator.
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o At the accelerator's terminal, the ions pass through a stripper (a thin foil or gas), which
removes multiple electrons, destroying molecular isobars.

o The resulting highly charged positive ions are further accelerated and then separated by

mass and energy using magnetic and electrostatic analyzers.

o A particle detector counts the individual >°Ni ions. The ratio of 3°Ni to a stable nickel
isotope (e.g., >8Ni) is measured to determine the >°Ni concentration.

Experimental Workflow for Nickel-59 Determination

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b076431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Sample

cid Digestion

Digestion

Chemical Separation
e.g., DMG precipitation)

Separation

:

Purification

Dissolution & Mixing

with Cocktail Target Preparation

Analysis

Liquid Scintillation Accelerator Mass
Counting Spectrometry

Isotope Ratio

Activity Measurement Measurement

Data LSC Data_AMS

Click to download full resolution via product page

Workflow for Nickel-59 analysis.
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Nickel-59 in Biological Systems and Drug
Development

While stable nickel is a known cofactor for several enzymes, the use of radioactive nickel
isotopes like Nickel-59 as tracers in biomedical research is less common than for other
elements. However, the principles of using radiotracers can be applied to study the kinetics,
distribution, and cellular uptake of nickel. Nickel-63, with its shorter half-life and beta emission,
has been more frequently used in such studies.[7][8] The findings from these studies can
largely be extrapolated to Nickel-59, keeping in mind the differences in their radioactive

properties.

Cellular Uptake and Transport of Nickel

Nickel ions are transported into cells through various mechanisms, including ion channels and
transporters.[9] The intracellular fate of nickel is of interest due to its essential role at low
concentrations and its toxicity and carcinogenicity at higher concentrations.[10] Radiolabeled
nickel, such as >°Ni, can be used to trace these processes.
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Cellular transport of Nickel-59.

Potential Application in Targeted Drug Delivery

The ability of chelating agents to bind nickel with high affinity can be exploited in drug
development. A therapeutic or imaging agent could be linked to a nickel-chelating moiety. This
conjugate could then be complexed with a nickel radionuclide like >°Ni. If the targeting molecule
selectively binds to cancer cells, this approach could be used for targeted radiotherapy or

imaging.
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Targeted drug delivery with Nickel-59.

Conclusion

Nickel-59 possesses a unique combination of a long half-life and decay via electron capture,
making it a valuable tool in various scientific disciplines. While its application in drug
development and the life sciences is not as established as that of other radionuclides, its
properties offer potential for use as a long-term tracer in studies of nickel biochemistry,
toxicology, and in the development of novel targeted therapeutic and diagnostic agents. The
methodologies for its detection and quantification are well-established, providing a solid
foundation for future research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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